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Compound of Interest

Compound Name: Lysergol

Cat. No.: B1218730

For researchers, scientists, and drug development professionals, ensuring safety and precision
in the handling of potent compounds like Lysergol is paramount. This document provides a
comprehensive guide to the necessary personal protective equipment (PPE), operational
protocols, and disposal plans to ensure the safe and effective use of Lysergol in a laboratory
setting. Adherence to these guidelines is critical to mitigate risks and maintain a safe research
environment.[1][2]

Personal Protective Equipment (PPE)

A multi-layered approach to personal protection is essential when handling Lysergol, which is
considered a hazardous substance.[1][3] The following table summarizes the required PPE.
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PPE Category

Specification Rationale

Hand Protection

Nitrile or low-protein, powder-

free latex gloves. Double To prevent skin contact with
gloving is recommended. PVC Lysergol, which can be toxic if
gloves are also an option. it comes into contact with skin.
Contaminated gloves should [11[3]

be replaced immediately.[1]

Eye Protection

Safety glasses with side

shields or safety goggles are To protect the eyes from
mandatory.[1][2] A face shield irritation and accidental
is recommended when there is  splashes.[1][2][3]

a risk of splashing.[4]

Body Protection

A laboratory coat is suitable for
quantities up to 500 grams.
For quantities up to 1 kilogram,
a disposable laboratory coat or
coverall of low permeability is o
To prevent contamination of
recommended. Coveralls ) ]
personal clothing and skin.
should be buttoned at the
collar and cuffs. Protective
shoe covers and a head

covering should also be worn.

[1]

Respiratory Protection

For powder handling, an air-

purifying respirator with HEPA

cartridges should be worn,

especially if not using a To prevent inhalation of
validated ventilated enclosure. Lysergol powder, which is very
[1] Use an approved positive toxic by inhalation.[1]

flow mask if significant

quantities of dust become

airborne.[1]

Quantitative Data and Hazard Classifications
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Proper handling and storage are informed by the substance's chemical and physical properties,
as well as its hazard classifications.

Parameter Value Source
Molecular Formula C16H18N20 [5]
Molecular Weight 254.33 g/mol [2][3]

Soluble in DMSO and dimethyl
Solubility formamide (approximately 20 [6]
mg/ml).[6]

H300: Fatal if swallowed.[3]
H315: Causes skin irritation.[3]

GHS Hazard Statements H319: Causes serious eye [3]
irritation.[3] H335: May cause

respiratory irritation.[3]

Store at room temperature in a

Storage Temperature cool, dry, well-ventilated area. [2]

[2]

Operational Protocol for Handling Lysergol

This protocol outlines the step-by-step procedure for safely handling Lysergol, from
preparation to the conclusion of an experiment.

Preparation and Weighing (Powder)

o Work Area Preparation: All handling of Lysergol powder must be conducted within a
designated containment system such as a powder weighing hood, glove box, or an
equivalent ventilated enclosure.[1]

o Personal Protective Equipment: Before entering the designated area, don all required PPE
as specified in the table above.

e Weighing:
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o For quantities up to 300 mg, if no dust-generating process like grinding is involved,
handling may occur outside a ventilated enclosure, provided an air-purifying respirator is
worn by all personnel in the immediate vicinity.[1]

o For quantities exceeding 2 grams, or if the material may become airborne, a non-
ventilated enclosed containment hood can be used, but all personnel in the area must

wear an air-purifying respirator.[1]

o After weighing, immediately place the powder into a solution or a closed, covered

container.[1]

Solution Preparation and Handling

e Solvent Selection: Lysergol is soluble in organic solvents like DMSO and dimethyl
formamide.[6]

e Dissolving:

o If the procedure has no potential for aerosolization, solutions can be handled outside a
containment system or without local exhaust ventilation.[1]

o For procedures with a potential for aerosolization (e.g., vortexing, pumping), the solution
must be handled within a containment system or with local exhaust ventilation.[1]

o If containment is not feasible, an air-purifying respirator must be worn by all personnel in

the immediate area.[1]

o Glove Compatibility: Ensure that the gloves being used are protective against the solvents in

which Lysergol is dissolved.[1]

Spill Response

Minor Spills (Powder):
e Evacuate and Secure: Clear the immediate area of personnel.

o PPE: Wear appropriate PPE, including a dust respirator.[1]
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o Cleanup: Use dry clean-up procedures to avoid generating dust. Dampen the powder with
water before sweeping.[1] Vacuuming is preferred, but the vacuum cleaner must be fitted
with a HEPA filter and be explosion-proof.[1]

o Collection: Place the collected material into a labeled container for disposal.[1]
Major Spills:

o Evacuate and Alert: Clear the area of all personnel and move upwind. Alert emergency
responders, providing the location and nature of the hazard.[1]

e PPE: Responders must wear full-body protective clothing and breathing apparatus.[1]

o Containment: Prevent the spillage from entering drains or water courses. Contain the spill
with sand, earth, or vermiculite.[1]

» Collection and Disposal: Collect the recoverable product into labeled containers for recycling
or disposal. Neutralize and decontaminate the residue.[1]

Disposal Plan

The disposal of Lysergol and contaminated materials must be handled with care and in
accordance with all relevant federal and state regulations.

o Waste Segregation: All waste contaminated with Lysergol, including gloves, lab coats, and
cleaning materials, should be collected in a designated, sealed, and clearly labeled
hazardous waste container.

o Empty Containers: Decontaminate empty containers with water. Plastic bags should be
incinerated. Do not reuse containers.[1]

e Disposal Method:

o Consult with your institution's environmental health and safety (EHS) department for
specific disposal procedures.

o The disposal of drugs of addiction may be subject to specific federal and state regulations.

[1]
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o Options may include incineration or disposal in an approved hazardous waste landfill.

Experimental Workflow and Safety Logic

The following diagram illustrates the logical workflow for the safe handling of Lysergol,
emphasizing critical safety checkpoints.
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Caption: Workflow for the safe handling of Lysergol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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